Cas no 950256-05-0 (methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate)

• Product name: methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate
• CAS No: 950256-05-0
• MF: C₂₁H₁₆N₄O₄
• MW: 388.37614440918
• CID: 5431933

methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[5-(furan-2-yl)-1-phenyltriazole-4-carbonyl]amino]benzoate
• methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate

• Inchi： 1S/C21H16N4O4/c1-28-21(27)15-10-5-6-11-16(15)22-20(26)18-19(17-12-7-13-29-17)25(24-23-18)14-8-3-2-4-9-14/h2-13H,1H3,(H,22,26)
• InChI Key： NCBIBAAXGPXECS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1=C(C2=CC=CO2)N(C2=CC=CC=C2)N=N1)=O

Additional information on methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate

Comprehensive Overview of Methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate (CAS No. 950256-05-0)

The compound methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate (CAS No. 950256-05-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound features a unique combination of furan and triazole rings, which are known for their diverse biological activities and applications in drug discovery. The presence of the phenyl and ester groups further enhances its potential as a building block for more complex structures.

In recent years, researchers have focused on the synthesis and optimization of triazole derivatives due to their remarkable pharmacological properties. The 1,2,3-triazole moiety, in particular, is a key structural motif in many FDA-approved drugs, highlighting its importance in modern therapeutics. The incorporation of a furan ring into this framework, as seen in methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate, opens up new possibilities for targeting specific biological pathways, such as anti-inflammatory or antimicrobial mechanisms.

From a synthetic chemistry perspective, the preparation of CAS No. 950256-05-0 often involves multi-step reactions, including click chemistry approaches. The Huisgen cycloaddition is a commonly employed method for constructing the 1,2,3-triazole core, while subsequent functionalization steps introduce the furan and benzoate groups. These synthetic strategies are not only efficient but also align with the growing demand for green chemistry practices, which minimize environmental impact.

The versatility of methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate extends beyond pharmaceuticals. In material science, this compound has been explored for its potential in organic electronics and photovoltaic applications. The conjugated system formed by the furan and triazole rings can facilitate electron delocalization, making it a candidate for organic light-emitting diodes (OLEDs) or solar cell components. Researchers are also investigating its use in supramolecular chemistry, where its structural features could enable the design of novel molecular sensors.

Given the increasing interest in bioactive heterocycles, methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate has become a subject of computational studies as well. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are being used to predict its interactions with biological targets, such as enzymes or receptors. These in silico approaches help streamline drug development by identifying promising candidates before costly laboratory experiments.

In conclusion, methyl 2-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-amidobenzoate (CAS No. 950256-05-0) represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in drug design, material science, and sustainable chemistry. As the scientific community delves deeper into its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.